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Compound of Interest

Compound Name: D-Lyxose

Cat. No.: B077038 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling D-Lyxose, including personal protective equipment (PPE) recommendations,

operational procedures, and disposal plans. Adherence to these guidelines is critical for

minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) for D-Lyxose
When handling D-Lyxose, a comprehensive approach to personal protection is necessary to

prevent contact and inhalation. The following table summarizes the recommended PPE based

on safety data sheets.
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PPE Category Recommended Equipment Justification

Eye and Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield may also be appropriate

in some situations.[1][2]

To prevent eye contact with D-

Lyxose powder or dust.

Skin Protection

Chemical-resistant gloves

(impervious) and protective

clothing. Lab coat or coveralls

are recommended.[1][2]

To avoid skin contact. Gloves

should be inspected before

use, and hands should be

washed and dried after

handling.[1]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[3][4] If

dust formation is likely or

ventilation is inadequate, a

NIOSH/MSHA approved

respirator should be worn.[2]

To prevent inhalation of D-

Lyxose dust. The need for

respiratory protection is

situational and depends on the

scale of work and ventilation.

Operational Workflow for PPE Selection
To ensure the appropriate level of protection is selected for any given task involving D-Lyxose,

the following workflow should be followed. This diagram illustrates the decision-making process

for selecting personal protective equipment.

Risk Assessment

PPE Selection

Procedure
Start: Handling D-Lyxose Assess potential for

dust generation and splashing

Eye/Face Protection:
- Tightly fitting safety goggles

- Face shield (if splashing is a risk)

All Scenarios

Skin Protection:
- Chemical-resistant gloves

- Lab coat or coveralls

All Scenarios

Respiratory Protection:
- Is ventilation adequate?
- Is dust generation likely?

Proceed with handling D-Lyxose
 in a well-ventilated area

Use NIOSH/MSHA
approved respirator

No to ventilation or
Yes to dust generation

No respiratory protection
needed under normal use

Yes to ventilation and
No to dust generation

End
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PPE Selection Workflow for Handling D-Lyxose

Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the stability of D-Lyxose and ensuring

a safe laboratory environment.

Handling: Always handle D-Lyxose in a well-ventilated area to minimize dust formation.[1][5]

Avoid contact with skin and eyes, and prevent ingestion and inhalation.[5]

Storage: Store D-Lyxose in a tightly closed container in a dry, cool, and well-ventilated

place.[1][6] It is hygroscopic and should be protected from moisture.[6][7] Store it under an

inert atmosphere.[6][7] Keep it away from strong oxidizing agents.[3]

First Aid Measures
In the event of exposure to D-Lyxose, immediate first aid is critical.

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention.[1]

Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor if symptoms occur.[1]

Following Eye Contact: Rinse the eyes with pure water for at least 15 minutes. Seek medical

attention.[1][6]

If Ingested: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan
Proper disposal of D-Lyxose and its containers is essential to prevent environmental

contamination.

Waste Disposal: Collect and arrange for disposal in suitable, closed containers.[1] Adhere to

all local, state, and federal regulations for chemical waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b077038?utm_src=pdf-body-img
https://www.benchchem.com/product/b077038?utm_src=pdf-body
https://www.benchchem.com/product/b077038?utm_src=pdf-body
https://www.benchchem.com/product/b077038?utm_src=pdf-body
https://www.echemi.com/sds/d-lyxose-pid_Seven8479.html
https://www.chemicalbook.com/msds/d-xylose_3.pdf
https://www.chemicalbook.com/msds/d-xylose_3.pdf
https://www.benchchem.com/product/b077038?utm_src=pdf-body
https://www.echemi.com/sds/d-lyxose-pid_Seven8479.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC205230250&productDescription=D%28-%29-LYXOSE+MIXTURE+OF+25GRD%28&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC205230250&productDescription=D%28-%29-LYXOSE+MIXTURE+OF+25GRD%28&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1700703&productDescription=D-LYXOSE+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b077038?utm_src=pdf-body
https://www.echemi.com/sds/d-lyxose-pid_Seven8479.html
https://www.echemi.com/sds/d-lyxose-pid_Seven8479.html
https://www.echemi.com/sds/d-lyxose-pid_Seven8479.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/d-lyxose-pid_Seven8479.html
https://www.benchchem.com/product/b077038?utm_src=pdf-body
https://www.echemi.com/sds/d-lyxose-pid_Seven8479.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Precautions: Prevent D-Lyxose from entering drains, as discharge into the

environment should be avoided.[1] In case of a spill, prevent further leakage if it is safe to do

so.[1] For cleanup, sweep up the material and place it into a suitable disposal container,

avoiding the creation of dust.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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